Cas no 72470-43-0 (1H-Benzimidazole-4-carboxylic acid, 2-phenyl-, methyl ester)

1H-Benzimidazole-4-carboxylic acid, 2-phenyl-, methyl ester structure
72470-43-0 structure
Product Name:1H-Benzimidazole-4-carboxylic acid, 2-phenyl-, methyl ester
CAS No:72470-43-0
MF:C15H12N2O2
MW:252.267983436584
CID:543848
PubChem ID:18360833
Update Time:2025-04-19

1H-Benzimidazole-4-carboxylic acid, 2-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-4-carboxylic acid, 2-phenyl-, methyl ester
    • methyl 2-phenyl-1H-benzimidazole-4-carboxylate
    • methyl 2-phenyl-1H-benzo[d]imidazole-7-carboxylate
    • HGDDYLPGUIZRHE-UHFFFAOYSA-N
    • SCHEMBL697780
    • 72470-43-0
    • AKOS017557987
    • DTXSID40593103
    • Inchi: 1S/C15H12N2O2/c1-19-15(18)11-8-5-9-12-13(11)17-14(16-12)10-6-3-2-4-7-10/h2-9H,1H3,(H,16,17)
    • InChI Key: HGDDYLPGUIZRHE-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC=CC2=C1N=C(C1C=CC=CC=1)N2)=O

Computed Properties

  • Exact Mass: 252.08996
  • Monoisotopic Mass: 252.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 54.98
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